Cas no 100256-81-3 (2-(2-Methoxyphenyl)sulfanylpentan-3-one)

• Product Name: 2-(2-Methoxyphenyl)sulfanylpentan-3-one
• CAS No: 100256-81-3
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5250567
• Update Time: 2025-07-31

2-(2-Methoxyphenyl)sulfanylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methoxyphenyl)sulfanyl]pentan-3-one
• 2-(2-Methoxyphenyl)sulfanylpentan-3-one

• Inchi： 1S/C12H16O2S/c1-4-10(13)9(2)15-12-8-6-5-7-11(12)14-3/h5-9H,4H2,1-3H3
• InChI Key： ZTCIZIBPOVKJEO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC)C(C)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 51.6

Additional information on 2-(2-Methoxyphenyl)sulfanylpentan-3-one

2-(2-Methoxyphenyl)sulfanylpentan-3-one

The compound 100256-81-3, also known as 2-(2-Methoxyphenyl)sulfanylpentan-3-one, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its versatile structure, which combines a sulfanyl group with a ketone functionality, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of sulfanyl-containing compounds in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The presence of the methoxyphenyl group in this molecule adds to its stability and bioavailability, making it an attractive candidate for further research. According to a 2023 study published in *Journal of Medicinal Chemistry*, compounds with similar structures have shown promising results in inhibiting certain enzymes associated with neurodegenerative diseases.

The synthesis of 2-(2-Methoxyphenyl)sulfanylpentan-3-one involves a multi-step process that typically begins with the preparation of the corresponding thiol intermediate. This is followed by a nucleophilic substitution reaction to introduce the sulfanyl group. The final step involves oxidation to form the ketone functionality, ensuring the molecule's stability and reactivity. Researchers have optimized this process to achieve higher yields and better purity, which is crucial for its application in pharmaceuticals.

In terms of applications, this compound has been explored as a precursor for more complex molecules, such as those used in agrochemicals and specialty chemicals. Its ability to undergo various transformations, including alkylation and acylation, makes it highly versatile. A 2024 study in *Organic Process Research & Development* demonstrated that this compound can be efficiently converted into bioactive molecules with improved pharmacokinetic properties.

The structural versatility of 100256-81-3 also extends to its use in materials science. Recent advancements have shown that derivatives of this compound can be used as building blocks for advanced polymers and coatings, offering enhanced thermal stability and mechanical properties. This opens up new avenues for its application in industries such as electronics and automotive manufacturing.

From an environmental perspective, the synthesis and application of 2-(2-Methoxyphenyl)sulfanylpentan-3-one have been evaluated for their sustainability. Researchers have developed greener synthesis routes that minimize waste and reduce energy consumption, aligning with current trends toward sustainable chemistry practices.

In conclusion, 100256-81-3 or 2-(2-Methoxyphenyl)sulfanylpentan-3-one stands out as a multifaceted compound with wide-ranging applications across various industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future chemical innovations.